Cas no 2137774-80-0 (5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137774-80-0
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 6203829
• PubChem ID: 165785946
• Update Time: 2025-06-09

5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137774-80-0
• EN300-742879
• 5-[4-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol
• 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C12H15NOS/c1-15-12-4-2-9(3-5-12)10-6-11(14)8-13-7-10/h2-6,11,13-14H,7-8H2,1H3
• InChI Key： CDUWTTHDDOFATJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC(CNC1)O

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137774-80-0)

5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol, with the CAS number 2137774-80-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a tetrahydropyridine ring and a methylsulfanyl-substituted phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol is C₁₅H₁₉NO₂S, and its molecular weight is approximately 285.38 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and reduction steps. These synthetic pathways have been optimized to ensure high yields and purity, which are crucial for both research and industrial applications.

In the realm of pharmaceutical research, 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol has shown promising activity in various biological assays. Recent studies have demonstrated its potential as a modulator of specific enzymes and receptors, which could have implications for the treatment of neurological disorders and other diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

The inhibition of MAO by 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol suggests its potential use as an antidepressant or anxiolytic agent. Additionally, preliminary clinical trials have indicated that this compound may have fewer side effects compared to existing MAO inhibitors, making it an attractive candidate for further development. The mechanism of action involves selective binding to the active site of MAO-A and MAO-B isoforms, thereby reducing the enzymatic activity and increasing the levels of neurotransmitters in the brain.

Beyond its pharmacological properties, 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol has also been explored for its potential in other areas of chemistry. For example, its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers at the University of California have utilized this compound as a building block in the development of novel materials with enhanced mechanical and thermal properties. These materials have potential applications in fields such as electronics and aerospace engineering.

The environmental impact of 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions and does not accumulate in the environment to harmful levels. This characteristic is particularly important for ensuring the sustainability and safety of products derived from this compound.

In conclusion, 5-[4-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137774-80-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activity make it a valuable subject for further research and development. As more studies are conducted to explore its full potential, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.